2-Bromo-3-cyano-4-nitrobenzenesulfonyl chloride

• IUPAC Name: 2-bromo-3-cyano-4-nitrobenzenesulfonyl chloride
• InChI: InChI=1S/C7H2BrClN2O4S/c8-7-4(3-10)5(11(12)13)1-2-6(7)16(9,14)15/h1-2H
• InChI Key: CEBGIHKWOHVQNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1[N+](=O)[O-])C#N)Br)S(=O)(=O)Cl
• Molecular Formula: C7H2BrClN2O4S
• Molecular Weight: 325.52 g/mol

Description

The compound is a derivative of benzenesulfonyl chloride, which is a type of sulfonyl chloride where the sulfonyl group is directly linked to the carbon of a phenyl group. It has additional functional groups such as bromo, cyano, and nitro attached to the phenyl ring.

Synthesis Analysis

The synthesis of such compounds generally involves the reaction of the corresponding phenol with chlorosulfonic acid to form the sulfonyl chloride. The introduction of the bromo, cyano, and nitro groups would likely involve subsequent reactions, but specific methods would depend on the desired positions of these groups on the phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would consist of a phenyl ring with a sulfonyl chloride group and additional bromo, cyano, and nitro groups attached. The exact structure would depend on the positions of these groups on the ring.

Chemical Reactions Analysis

Sulfonyl chlorides are reactive towards nucleophiles, and can undergo substitution reactions to form a variety of sulfonate esters and sulfonamides. The presence of the bromo, cyano, and nitro groups may influence the reactivity and selectivity of these reactions.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. In general, sulfonyl chlorides can act as electrophiles in reactions with nucleophiles.

Safety and Hazards

Sulfonyl chlorides can be hazardous. They are typically corrosive and can cause burns to skin and eyes. They may also be harmful if inhaled or swallowed.